Cas no 42466-67-1 (Ethyl (ethoxymethylene)cyanoacetate)

Ethyl (ethoxymethylene)cyanoacetate is a versatile intermediate in organic synthesis, widely used in the preparation of heterocyclic compounds, particularly pyrimidines and pyridines. Its reactive ethoxymethylene and cyanoacetate functional groups enable efficient condensation and cyclization reactions, making it valuable in pharmaceutical and agrochemical applications. The compound offers high reactivity and selectivity, facilitating the synthesis of complex molecular frameworks with precision. Its stability under standard conditions ensures ease of handling and storage. Ethyl (ethoxymethylene)cyanoacetate is particularly useful in Knoevenagel and Michael addition reactions, contributing to streamlined synthetic routes for active pharmaceutical ingredients (APIs) and specialty chemicals.

Ethyl (ethoxymethylene)cyanoacetate structure

42466-67-1 structure

Product Name:Ethyl (ethoxymethylene)cyanoacetate

CAS No:42466-67-1

MF:C₈H₁₁NO₃

MW:169.177842378616

MDL:MFCD00009136

CID:1026920

PubChem ID:1715183

Update Time:2025-06-07

Ethyl (ethoxymethylene)cyanoacetate Chemical and Physical Properties

Names and Identifiers

- (E)-Ethyl 2-cyano-3-ethoxyacrylate
- 2-Cyano-3-ethoxy-acrylic acid ethyl ester
- Ethyl (ethoxymethylene)cyanoacetate
- Ethyl 2-cyano-3-ethoxyacrylate
- Ethyl 3-ethoxy-2-cyanoacrylate
- Ethyl cyano(ethoxymethylene)acetate
- 2-Propenoic acid, 2-cyano-3-ethoxy-, ethyl ester
- ethyl (2E)-2-cyano-3-ethoxyprop-2-enoate
- 2-Cyano-3-ethoxy-2-propenoic acid ethyl ester
- ethyl 2-cyano-3-ethoxyprop-2-enoate
- 2-Cyano-3-ethoxyacrylic Acid Ethyl Ester
- Ethyl (2E)-2-cyano-3-ethoxy-2-propenoate
- Acrylic acid, 2-cyano-3-ethoxy-, et
- Ethyl ethoxymethylenecyanoacetate
- Acrylic acid, 2-cyano-3-ethoxy-, ethyl ester
- KTMGNAIGXY
- EINECS 202-299-5
- UNII-53706319OM
- Ethyl 2-cyano-3-ethoxyacrylate, purum, >=97.0% (GC)
- ethyl (e)-2-cyano-3-ethoxyacrylate
- A872883
- AKOS025149119
- 0F33W9H92I
- BP-12003
- EN300-17069
- BCP26701
- AKOS000120675
- 2-Propenoic acid, 2-cyano-3-ethoxy-, ethyl ester, (E)-
- MFCD00009136
- 2-(Ethoxymethylene)-2-cyanoacetic acid ethyl ester
- 34-45-7
- Acrylic acid, 2-cyano-3-ethoxy-, ethyl ester (6CI,7CI,8CI); 2-(Ethoxymethylene)-2-cyanoacetic acid ethyl ester; 2-Cyano-3-ethoxy-2-propenoic acid ethyl ester
- D70133
- A15025
- SR-01000944753-1
- NSC 27797
- ethyl (E)-2-cyano-3-ethoxy-2-propenoate
- Q27261074
- 42466-67-1
- EN300-309098
- F0001-2258
- 94-05-3
- LS-13436
- ethyl 2-cyano-3-ethoxy-2-propenoate
- GS-4101
- InChI=1/C8H11NO3/c1-3-11-6-7(5-9)8(10)12-4-2/h6H,3-4H2,1-2H3/b7-6
- (E)-ethyl2-cyano-3-ethoxyacrylate
- Ethyl 2-cyano-3-ethoxyacrylate, 98%
- SR-01000944753
- Ethyl(ethoxymethylene)cyanoacetate
- AI3-23778
- Ethyl 2-(Ethoxymethylene)-2-cyanoacetate
- UNII-0F33W9H92I
- W-100217
- ethyl (E)-2-cyano-3-ethoxyprop-2-enoate
- Ethyl 2-cyano-3-ethoxyacrylate, (2E)-
- CS-D1211
- EC 202-299-5
- 2-Propenoic acid, 2-cyano-3-ethoxy-, ethyl ester, (2E)-
- E0341
- DB-362282
- D70566
- Z56871461
- Ethyl .alpha.-(ethoxymethylene)-.alpha.-cyanoacetate
- Ethyl(ethoxymethylene)cyanoacetate,98%
- 53706319OM
- (2E)-ethyl 2-cyano-3-ethoxyacrylate
- MDL： MFCD00009136
- Inchi： 1S/C8H11NO3/c1-3-11-6-7(5-9)8(10)12-4-2/h6H,3-4H2,1-2H3/b7-6+
- InChI Key： KTMGNAIGXYODKQ-VOTSOKGWSA-N
- SMILES： O(C(/C(/C#N)=C/OCC)=O)CC

Computed Properties

Exact Mass: 169.07389321g/mol
Monoisotopic Mass: 169.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.3
XLogP3: 1

Experimental Properties

Color/Form: No data avaiable
Density: 1.1±0.1 g/cm3
Melting Point: No data available
Boiling Point: 305.1±0.0 °C at 760 mmHg
Flash Point: 123.8±8.4 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl (ethoxymethylene)cyanoacetate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,2-8°C(BD211706)

Ethyl (ethoxymethylene)cyanoacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YE093-200mg	Ethyl (ethoxymethylene)cyanoacetate	42466-67-1	95+%	200mg	91CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YE093-1g	Ethyl (ethoxymethylene)cyanoacetate	42466-67-1	95+%	1g	265CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YE093-5g	Ethyl (ethoxymethylene)cyanoacetate	42466-67-1	99+%	5g	136.0CNY	2021-07-14
TRC	E926683-50mg	Ethyl 2-Cyano-3-ethoxyacrylate	42466-67-1		50mg	$ 50.00	2022-06-05
TRC	E926683-100mg	Ethyl 2-Cyano-3-ethoxyacrylate	42466-67-1		100mg	$ 65.00	2022-06-05
TRC	E926683-500mg	Ethyl 2-Cyano-3-ethoxyacrylate	42466-67-1		500mg	$ 80.00	2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E844693-5g	(E)-Ethyl 2-cyano-3-ethoxyacrylate	42466-67-1	95%	5g	218.00	2021-05-17
abcr	AB527883-1 g	(E)-Ethyl 2-cyano-3-ethoxyacrylate; .	42466-67-1		1g	€59.00	2021-09-16
abcr	AB527883-5 g	(E)-Ethyl 2-cyano-3-ethoxyacrylate; .	42466-67-1		5g	€73.20	2021-09-16
abcr	AB527883-10 g	(E)-Ethyl 2-cyano-3-ethoxyacrylate; .	42466-67-1		10g	€88.70	2021-09-16

Ethyl (ethoxymethylene)cyanoacetate Related Literature

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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
2. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
4. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
5. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig

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